Cas no 210755-57-0 (Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-)

Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]- structure
210755-57-0 structure
Product Name:Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-
CAS No:210755-57-0
MF:C13H10ClFO3S
MW:300.733105182648
CID:1397983
PubChem ID:18179424
Update Time:2025-04-20

Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-
    • 4-[(4-fluorophenyl)methoxy]benzenesulfonyl chloride
    • SCHEMBL5443121
    • DTXSID00592612
    • 210755-57-0
    • 4-(4-fluoro-benzyloxy)-benzenesulfonyl chloride
    • 4-(4-fluorobenzyloxy)benzenesulfonyl chloride
    • AKOS000158954
    • 4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride
    • DAABFHOAKKNNRE-UHFFFAOYSA-N
    • Inchi: 1S/C13H10ClFO3S/c14-19(16,17)13-7-5-12(6-8-13)18-9-10-1-3-11(15)4-2-10/h1-8H,9H2
    • InChI Key: DAABFHOAKKNNRE-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)OCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

  • Exact Mass: 300.0024
  • Monoisotopic Mass: 300.0023212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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